Cas no 2310157-70-9 (3-(difluoromethyl)-1-(3-fluoro-4-methoxybenzenesulfonyl)azetidine)

• Product Name: 3-(difluoromethyl)-1-(3-fluoro-4-methoxybenzenesulfonyl)azetidine
• CAS No: 2310157-70-9
• MF: C₁₁H₁₂F₃NO₃S
• MW: 295.278092384338
• CID: 5338703
• Update Time: 2025-07-17

3-(difluoromethyl)-1-(3-fluoro-4-methoxybenzenesulfonyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)-1-((3-fluoro-4-methoxyphenyl)sulfonyl)azetidine
• 3-(difluoromethyl)-1-(3-fluoro-4-methoxyphenyl)sulfonylazetidine
• 3-(difluoromethyl)-1-(3-fluoro-4-methoxybenzenesulfonyl)azetidine

• Inchi： 1S/C11H12F3NO3S/c1-18-10-3-2-8(4-9(10)12)19(16,17)15-5-7(6-15)11(13)14/h2-4,7,11H,5-6H2,1H3
• InChI Key： RUMDYXHHJVRQNY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OC)(N1CC(C(F)F)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 406
• XLogP3: 2
• Topological Polar Surface Area: 55

Additional information on 3-(difluoromethyl)-1-(3-fluoro-4-methoxybenzenesulfonyl)azetidine

Comprehensive Overview of 3-(difluoromethyl)-1-(3-fluoro-4-methoxybenzenesulfonyl)azetidine (CAS No. 2310157-70-9)

The compound 3-(difluoromethyl)-1-(3-fluoro-4-methoxybenzenesulfonyl)azetidine (CAS No. 2310157-70-9) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the difluoromethyl and fluoro-methoxybenzenesulfonyl moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. 3-(difluoromethyl)-1-(3-fluoro-4-methoxybenzenesulfonyl)azetidine exemplifies this trend, as its fluorine atoms contribute to its improved pharmacokinetic properties. This compound is often discussed in the context of drug discovery and small molecule therapeutics, where its sulfonylazetidine core is leveraged for designing novel inhibitors and modulators.

One of the most frequently searched questions related to this compound is: "What are the applications of 3-(difluoromethyl)-1-(3-fluoro-4-methoxybenzenesulfonyl)azetidine in drug development?" The answer lies in its versatility. The compound's azetidine ring serves as a rigid framework, enabling precise interactions with enzymatic pockets, while the difluoromethyl group enhances its lipophilicity and membrane permeability. These attributes make it a valuable tool for targeting GPCRs (G-protein-coupled receptors) and kinases, which are critical in treating diseases like cancer and inflammatory disorders.

Another hot topic in the scientific community is the synthetic accessibility of such complex molecules. 3-(difluoromethyl)-1-(3-fluoro-4-methoxybenzenesulfonyl)azetidine can be synthesized through multi-step organic reactions, including sulfonylation and nucleophilic substitution. Researchers are actively exploring greener and more efficient synthetic routes to meet the growing demand for this compound. Questions like "How to optimize the synthesis of sulfonylazetidine derivatives?" are commonly encountered in forums and academic discussions.

The compound's molecular weight and logP value are also critical parameters for researchers. These properties influence its ADME profile (Absorption, Distribution, Metabolism, and Excretion), which is a key consideration in preclinical studies. With the rise of computational chemistry and AI-driven drug design, tools like molecular docking and QSAR modeling are increasingly used to predict the behavior of 3-(difluoromethyl)-1-(3-fluoro-4-methoxybenzenesulfonyl)azetidine in biological systems.

In summary, 3-(difluoromethyl)-1-(3-fluoro-4-methoxybenzenesulfonyl)azetidine (CAS No. 2310157-70-9) represents a cutting-edge example of modern medicinal chemistry. Its structural complexity and functional diversity align with current trends in precision medicine and targeted therapy. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics.